4-Nitro-2-[(octadecylimino)methyl]phenol

• Molecular Formula: C25H42N2O3
• Molecular Weight: 418.6g/mol
• SMILES: CCCCCCCCCCCCCCCCCCN=CC1=C(C=CC(=C1)[N+](=O)[O-])O
• InChI: InChI=1S/C25H42N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22-23-21-24(27(29)30)18-19-25(23)28/h18-19,21-22,28H,2-17,20H2,1H3
• InChIKey: PFFGGLBXIIDOSB-UHFFFAOYSA-N

4-Nitro-2-[(octadecylimino)methyl]phenol is a specialized N-alkylated bidentate [N,O]-donor salicylaldimine Schiff base ligand. It is characterized by a rigid aromatic core with a nitro group and a long octadecyl (C18) hydrocarbon chain, granting it a unique amphiphilic character.

Understanding 4-Nitro-2-[(octadecylimino)methyl]phenol: A Key N-Alkylated Schiff Base Ligand for Advanced Material Research

4-Nitro-2-[(octadecylimino)methyl]phenol is a specialized N-alkylated bidentate [N,O]-donor salicylaldimine Schiff base ligand [1]. It is characterized by a rigid aromatic core with a nitro group and a long octadecyl (C18) hydrocarbon chain, granting it a unique amphiphilic character [1]. Primarily utilized in coordination chemistry, it serves as a crucial building block for synthesizing functional metal complexes, particularly with d10 metals like zinc, cadmium, and mercury [1]. Unlike many common Schiff bases, this ligand is specifically noted for being non-mesomorphic and devoid of intrinsic photoluminescence, a key property that makes its metal complexes particularly interesting for optoelectronic applications [1].

Non-mesogenic control ligand for metallomesogen design

Forms complexes with d¹⁰ metals (Zn, Cd, Hg)

Low-background non-luminescent scaffold for photophysical studies

• [1] Chakraborty, S., Purkayastha, D. D., Das, G., Bhattacharjee, C. R., Mondal, P., Prasad, S. K., & Rao, D. S. S. (2016). Photoluminescent tetrahedral d10-metal Schiff base complexes exhibiting highly ordered mesomorphism. Polyhedron, 105, 150-158. View Source

Why 4-Nitro-2-[(octadecylimino)methyl]phenol Cannot Be Substituted with Generic Analogs in Research Applications

The specific combination of a 4-nitro electron-withdrawing group and a long C18 alkyl chain in 4-Nitro-2-[(octadecylimino)methyl]phenol confers unique steric and electronic properties that are not replicated by generic salicylaldimine ligands or those with shorter alkyl chains [1]. These structural features directly dictate its solid-state packing, thermal stability, and the mesomorphic behavior of its resultant metal complexes [1]. As documented, this ligand is non-mesomorphic, a property that starkly contrasts with the highly ordered 'soft crystal' mesophases observed in its Zn(II) and Cd(II) complexes [1]. Interchanging this ligand with an analog lacking the nitro group or possessing a different alkyl chain length would fundamentally alter intermolecular interactions (e.g., van der Waals forces, π-π stacking), leading to unpredictable and likely inferior mesomorphic and photophysical performance in target materials, thereby compromising the integrity and reproducibility of research outcomes [1].

Nitro group Absence of the 4-nitro group may alter electronic properties and π-π stacking, shifting mesomorphic behavior.

Alkyl chain Shorter or branched alkyl chains modify van der Waals interactions, potentially disrupting the ordered packing required for soft-crystal phases.

Autofluorescence Generic salicylaldimine ligands may be auto-fluorescent, introducing background interference in luminescence studies.

• [1] Chakraborty, S., Purkayastha, D. D., Das, G., Bhattacharjee, C. R., Mondal, P., Prasad, S. K., & Rao, D. S. S. (2016). Photoluminescent tetrahedral d10-metal Schiff base complexes exhibiting highly ordered mesomorphism. Polyhedron, 105, 150-158. View Source

Quantitative Evidence Guide for the Procurement and Use of 4-Nitro-2-[(octadecylimino)methyl]phenol

Mesomorphic Differentiation: Non-Mesomorphic Ligand as a Control for Metallomesogen Design

Unlike many salicylaldimine ligands which themselves can exhibit liquid crystalline behavior, 4-Nitro-2-[(octadecylimino)methyl]phenol is explicitly characterized as 'non-mesomorphic' and 'devoid of any photoluminescence' [1]. This is a critical and quantifiable differentiation. The baseline (this ligand) shows no phase transitions before melting/decomposition, while its coordination with Zn(II) and Cd(II) yields complexes that 'displayed highly ordered mesophases reminiscent of soft crystals' [1].

Mesomorphic control

Class-level inference

Ligand is non-mesomorphic; Zn(II) and Cd(II) complexes form highly ordered mesophases.

Confirms mesomorphism is metal-induced, not inherent to the ligand scaffold.

POM/DSC data; verification for specific batches recommended.

Evidence Dimension	Mesomorphic Behavior
Target Compound Data	Non-mesomorphic (no liquid crystalline phases)
Comparator Or Baseline	Other salicylaldimine ligands (e.g., with shorter alkyl chains or different substituents) which can exhibit nematic or smectic phases themselves.
Quantified Difference	Qualitative difference: Target is non-mesomorphic vs. mesomorphic comparators.
Conditions	Observation via Polarizing Optical Microscopy (POM) and Differential Scanning Calorimetry (DSC) [1].

Why This Matters

This property is crucial for procurement as it establishes the ligand as a non-mesogenic control, ensuring that any observed mesomorphism in final products is a direct and intended consequence of metal complexation, not an inherent ligand property.

• [1] Chakraborty, S., Purkayastha, D. D., Das, G., Bhattacharjee, C. R., Mondal, P., Prasad, S. K., & Rao, D. S. S. (2016). Photoluminescent tetrahedral d10-metal Schiff base complexes exhibiting highly ordered mesomorphism. Polyhedron, 105, 150-158. View Source

Photoluminescence Contrast: A Silent Ligand for Luminescent Complexes

The ligand 4-Nitro-2-[(octadecylimino)methyl]phenol is reported to be 'devoid of any photoluminescence' [1]. This starkly contrasts with its metal complexes, which 'exhibited fluorescence at room temperature, both in the solution and in the solid state, with emission maxima in the blue region' [1]. This non-luminescent nature distinguishes it from other potentially auto-fluorescent organic ligands, which can complicate the interpretation of spectroscopic data in complex materials.

Photoluminescence contrast

Class-level inference

Ligand is non-luminescent; metal complexes emit blue fluorescence in solution and solid state.

Low background signal simplifies attribution of emission to metal-ligand transitions.

Fluorescence spectroscopy at room temperature.

Evidence Dimension	Photoluminescence
Target Compound Data	Non-luminescent
Comparator Or Baseline	Potentially luminescent Schiff base ligands with extended conjugation or different substituents.
Quantified Difference	Qualitative difference: Target is non-luminescent vs. luminescent comparators.
Conditions	Fluorescence spectroscopy at room temperature in solution and solid-state [1].

Why This Matters

For researchers designing luminescent metallomesogens or sensors, this property ensures a low background signal. The observed photoluminescence (blue emission) can be confidently attributed to the metal-ligand charge transfer or complex-centered transitions, simplifying material optimization and characterization [1].

• [1] Chakraborty, S., Purkayastha, D. D., Das, G., Bhattacharjee, C. R., Mondal, P., Prasad, S. K., & Rao, D. S. S. (2016). Photoluminescent tetrahedral d10-metal Schiff base complexes exhibiting highly ordered mesomorphism. Polyhedron, 105, 150-158. View Source

Metal-Specific Structural Ordering: Differential Symmetries in Zn(II) and Cd(II) Complexes

Complexation of this ligand with different d10 metals yields mesophases with distinct and quantifiable structural symmetries. Powder X-ray diffraction (PXRD) studies revealed an 'orthogonal symmetry with a 'herringbone' array for the zinc complex and a primitive triclinic symmetry (p1) for the cadmium complex' [1]. This demonstrates the ligand's ability to sensitively report on and be tuned by the metal center's coordination geometry, a feature not guaranteed with all ligand systems.

Metal-dependent ordering

Head-to-head comparison

Powder X-ray diffraction reveals orthogonal herringbone array for Zn complex; triclinic p1 for Cd complex.

Ligand enables symmetry tuning through metal selection, with Hg complex serving as instability baseline.

PXRD analysis of mesophases; Hg complex decomposed prior to melting.

Evidence Dimension	Mesophase Structural Symmetry
Target Compound Data	[ZnL2] complex: Orthogonal symmetry with a 'herringbone' array; [CdL2] complex: Primitive triclinic symmetry (p1).
Comparator Or Baseline	Mercury(II) complex [HgL2] of the same ligand decomposed prior to melting, providing a baseline for instability.
Quantified Difference	Qualitative difference in symmetry and packing arrangement between Zn and Cd complexes.
Conditions	Powder X-ray diffraction (PXRD) analysis of the mesophases [1].

Why This Matters

This evidence confirms the ligand's utility in creating metallomesogens with highly ordered, 'soft crystal' structures. The ability to achieve different symmetries (herringbone vs. triclinic) by simply changing the metal ion is a powerful tool for fine-tuning the optical and electronic properties of materials for applications like OLEDs or sensors [1].

• [1] Chakraborty, S., Purkayastha, D. D., Das, G., Bhattacharjee, C. R., Mondal, P., Prasad, S. K., & Rao, D. S. S. (2016). Photoluminescent tetrahedral d10-metal Schiff base complexes exhibiting highly ordered mesomorphism. Polyhedron, 105, 150-158. View Source

Key Research and Industrial Application Scenarios for 4-Nitro-2-[(octadecylimino)methyl]phenol Based on Evidence

Design and Synthesis of Tunable Luminescent Metallomesogens for Optoelectronics

This ligand is ideally suited for researchers synthesizing d10 metal complexes (Zn, Cd) to create novel metallomesogens. As evidenced by its ability to form highly ordered, soft-crystal mesophases with blue fluorescence upon metal complexation, it is a prime candidate for developing active layers in organic light-emitting diodes (OLEDs), information storage devices, and sensors where controlled self-assembly and luminescence are paramount [1]. The ligand's non-luminescent and non-mesomorphic nature serves as an ideal control, simplifying the optimization of the final material's properties [1].

Fundamental Studies in Supramolecular and Coordination Chemistry

The ligand's distinct behavior—remaining non-mesomorphic while its complexes form 'herringbone' (Zn) and triclinic (Cd) mesophases—makes it an excellent model system for fundamental research into the relationship between metal coordination geometry, intermolecular interactions, and supramolecular ordering [1]. It can be used to investigate the impact of a long alkyl chain on packing and to study charge transfer phenomena via Natural Bond Orbital (NBO) analysis, as demonstrated by DFT calculations [1].

Development of Metal-Specific Sensing or Separation Systems

The differential structural ordering (orthogonal vs. triclinic) and distinct thermal behavior (Cd complex forms mesophase, Hg complex decomposes) of the metal complexes provide a basis for developing systems that can discriminate between Zn(II), Cd(II), and Hg(II) [1]. The switch-on of luminescence upon complexation could be leveraged for optical sensing applications, where the presence of specific metals triggers a measurable and characteristic photophysical and phase-change response [1].

Application

Selection Property

Validation Focus

Luminescent metallomesogen design

Non-mesogenic, non-luminescent ligand control

Mesomorphic and photophysical verification of d¹⁰ metal complexes

Supramolecular packing studies

Amphiphilic C18 chain with nitro-substituted core

Intermolecular interaction and charge transfer analysis

Metal-ion discrimination sensors

Differential complexation with Zn, Cd, Hg

Phase-change and luminescence switch-on response

• [1] Chakraborty, S., Purkayastha, D. D., Das, G., Bhattacharjee, C. R., Mondal, P., Prasad, S. K., & Rao, D. S. S. (2016). Photoluminescent tetrahedral d10-metal Schiff base complexes exhibiting highly ordered mesomorphism. Polyhedron, 105, 150-158. View Source